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Compound of Interest

Compound Name: 2,3,6-Tribromo-5-methylpyridine

Cat. No.: B3028919

An In-Depth Technical Guide to 2,3,6-Tribromo-5-methylpyridine

Authored by a Senior Application Scientist

This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development on the chemical compound 2,3,6-Tribromo-5-
methylpyridine. It covers its core chemical identity, molecular structure, synthesis, reactivity,
applications, and safety protocols, providing field-proven insights into its utility and handling.

Compound Identification and Physicochemical
Properties

2,3,6-Tribromo-5-methylpyridine is a halogenated derivative of pyridine, a heterocyclic
aromatic compound.[1] The strategic placement of three bromine atoms and a methyl group on
the pyridine ring imparts unique chemical properties, making it a valuable intermediate in
various synthetic applications.[1] Its CAS Registry Number is 393516-82-0.[1][2][3]

A summary of its key identifiers and properties is presented below:
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Property Value Source(s)

CAS Number 393516-82-0 [11[2][3]
2,3,6-tribromo-5-

IUPAC Name o [1]
methylpyridine

Molecular Formula CeHaBrsN [1]

Molecular Weight 329.81 g/mol [1]

Canonical SMILES CC1=CC(=C(N=C1Br)Br)Br [1]

INChl=1S/C6H4Br3N/c1-3-2-
InChl [1]
4(7)6(9)10-5(3)8/h2H,1H3

XXEWSVZWDLDXRE-
INChl Key [1]
UHFFFAOYSA-N

Molecular Structure and Chemical Representation

The structure of 2,3,6-Tribromo-5-methylpyridine is characterized by a pyridine ring
substituted at the 2, 3, and 6 positions with bromine atoms and at the 5-position with a methyl
group. This arrangement significantly influences the molecule's electronic distribution and steric
profile, which in turn dictates its reactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,3,6-Tribromo-5-methylpyridine CAS number and
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number-and-molecular-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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